molecular formula C13H20N2O2Si B8770892 tert-butyl 4-((trimethylsilyl)ethynyl)-1H-pyrazole-1-carboxylate

tert-butyl 4-((trimethylsilyl)ethynyl)-1H-pyrazole-1-carboxylate

Cat. No.: B8770892
M. Wt: 264.39 g/mol
InChI Key: GFHWWQDOPFLNRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-((trimethylsilyl)ethynyl)-1H-pyrazole-1-carboxylate is a useful research compound. Its molecular formula is C13H20N2O2Si and its molecular weight is 264.39 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20N2O2Si

Molecular Weight

264.39 g/mol

IUPAC Name

tert-butyl 4-(2-trimethylsilylethynyl)pyrazole-1-carboxylate

InChI

InChI=1S/C13H20N2O2Si/c1-13(2,3)17-12(16)15-10-11(9-14-15)7-8-18(4,5)6/h9-10H,1-6H3

InChI Key

GFHWWQDOPFLNRN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1C=C(C=N1)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

tert-Butyl 4-iodo-1H-pyrazole-1-carboxylate (2) (4.67 g 15.9 mmole) and trimethylsilyl acetylene (2.18 g, 22.2 mmole) were dissolved in DMF (22 mL) and placed under argon. Diisopropylamine (2.9 mL, 2.08 g, 20.7 mmole), copper(I) iodide (197 mg, 1.03 mmole), triphenylphosphine (832 mg, 3.18 mmole) and palladium acetate (239 mg, 1.06 mmole) were added and the flask was flushed again with argon. The reaction was heated at 60° C. for 1.25 hours. The reaction was cooled and added to water (220 mL). The product was extracted with ether (3×60 mL). The combined extracts were washed with water (3×50 mL) and with brine, then dried and evaporated. The crude product was flash chromatographed (silica, eluting with 10% ethyl acetate in cyclohexane) to give the title compound (3.88 g, 92%). 1H-NMR (CDCl3, 500 MHz): δ 0.25 (s, 6H), 1.67 (s, 9H), 7.77 (d, J=0.63 Hz, 1H), 8.20 (d, J=0.63 Hz, 1H).
Quantity
4.67 g
Type
reactant
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
2.9 mL
Type
reactant
Reaction Step Two
Quantity
832 mg
Type
reactant
Reaction Step Two
Name
copper(I) iodide
Quantity
197 mg
Type
catalyst
Reaction Step Two
Quantity
239 mg
Type
catalyst
Reaction Step Two
Yield
92%

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